(Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C17H15Cl2NO3S/c1-20(2)11-16(24(22,23)13-6-4-3-5-7-13)17(21)12-8-9-14(18)15(19)10-12/h3-11H,1-2H3/b16-11-
• InChI Key: XAKZTZXOKGOGQC-WJDWOHSUSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC(=C(C=C1)Cl)Cl)S(=O)(=O)C2=CC=CC=C2
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC(=C(C=C1)Cl)Cl)\S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H15Cl2NO3S
• Molecular Weight: 384.3 g/mol
• CAS No.: 344266-98-4

Description

(Z)-2-(benzenesulfonyl)-1-(3,4-dichlorophenyl)-3-(dimethylamino)prop-2-en-1-one, often referred to as ZBDDMP, is a synthetic organophosphorus compound used in a variety of scientific research applications. It is a colorless solid that is soluble in water, alcohols, and other organic solvents. It is used as a reagent in organic synthesis and as a catalyst in the production of polymers. ZBDDMP is also used in the study of the biochemical and physiological effects of organophosphorus compounds on living organisms.

Scientific Research Applications

• Synthesis and Structural Analysis :

  • Rublova et al. (2017) synthesized structural isomers of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride. These molecules were structurally characterized by X-ray crystal diffraction, providing insights into molecular-electronic structure and steric hindrance. This research contributes to understanding the synthesis and structural aspects of related compounds (Rublova et al., 2017).

• Application in Antimicrobial Activities :

  • Alsaedi et al. (2019) explored the antimicrobial potential of novel pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety. This research indicated the effectiveness of certain derivatives against bacteria and fungi, emphasizing the antimicrobial applications of these compounds (Alsaedi et al., 2019).

• Optical and Luminescence Properties :

  • Fedyunyaeva and Shershukov (1993) studied the synthesis and spectral properties of 4-(5-dimethylaminophenyl-2-oxazolyl)benzenesulfonyl halides, focusing on their optical and luminescence behavior. This research provides insights into the potential applications of these compounds in optical devices (Fedyunyaeva & Shershukov, 1993).

• Stereochemical Characteristics in Chemical Reactions :

  • Zhang et al. (2009) developed a method for stereoselective synthesis of (Z)-4-(2-bromovinyl)benzenesulfonyl azide, demonstrating the transformation of this compound into other derivatives. This work contributes to the understanding of stereochemistry in chemical reactions (Zhang et al., 2009).

• Nonlinear Optical Absorption for Optical Device Applications :

  • Rahulan et al. (2014) synthesized a compound and investigated its nonlinear optical properties using a z-scan technique. The compound exhibited potential for optical device applications, such as optical limiters (Rahulan et al., 2014).